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Compound of Interest

Compound Name:
Methyl 5-methylfuran-2-

carboxylate

Cat. No.: B1295319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Methyl 5-methylfuran-2-carboxylate,

including its chemical identity, properties, synthesis, and classification. The information is

intended to support research and development activities in the chemical and pharmaceutical

sciences.

Chemical Identity
IUPAC Name: methyl 5-methyl-2-furoate[1][2]

CAS Number: 2527-96-0

Synonyms: 5-Methylfuran-2-carboxylic acid methyl ester, Methyl 5-methyl-2-

furancarboxylate, 5-Methyl-2-furoic acid methyl ester[3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 5-methylfuran-2-carboxylate is

presented in the table below. Data for closely related analogs are included for comparative

purposes.
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Property Value Source/Analog

Molecular Formula C₇H₈O₃ [6]

Molecular Weight 140.14 g/mol [3][6]

Appearance
Colorless to pale yellow liquid

(estimated)
Analog: methyl 2-furoate

Boiling Point ~181-182 °C (at 760 mmHg) Analog: methyl 2-furoate[7]

Melting Point Not available

Solubility
Soluble in alcohol. Slightly

soluble in water.
Analog: methyl 2-furoate[7]

Specific Gravity ~1.17-1.18 @ 25 °C Analog: methyl 2-furoate[7]

Refractive Index ~1.48-1.49 @ 20 °C Analog: methyl 2-furoate[7]

Experimental Protocols
Synthesis of Methyl 5-methylfuran-2-carboxylate via Fischer Esterification

This protocol describes a general method for the synthesis of Methyl 5-methylfuran-2-
carboxylate from 5-methyl-2-furoic acid, adapted from standard Fischer esterification

procedures.

Materials:

5-methyl-2-furoic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 5-methyl-2-furoic acid (1.0 equivalent) in an excess of anhydrous methanol

(10-20 equivalents). Methanol acts as both a reactant and the solvent.

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid

(approximately 0.05-0.1 equivalents) to the reaction mixture while stirring.

Reaction: Heat the mixture to reflux and maintain this temperature for 2-6 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.

Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize

the acidic catalyst. Repeat until no more gas evolution is observed.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure to yield the crude product.

The crude Methyl 5-methylfuran-2-carboxylate can be further purified by vacuum

distillation.
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Chemical Classification and Relationships
The following diagram illustrates the classification of Methyl 5-methylfuran-2-carboxylate
based on its functional groups.

Logical Classification of Methyl 5-methylfuran-2-carboxylate

Organic Compound

Heterocyclic Compound

contains a ring with
atoms of different elements

Carboxylic Acid Derivative

contains a carboxyl group
derivative

Furan Derivative

is an aromatic five-membered
ring with one oxygen atom

Methyl 5-methylfuran-2-carboxylate

Ester

is a derivative with an
-O-C=O group

Methyl Ester

is an ester of methanol

Click to download full resolution via product page

Classification of Methyl 5-methylfuran-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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